Cas no 917757-05-2 (Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-)
917757-05-2 structure
Product Name:Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-
CAS No:917757-05-2
MF:C7H5ClN4O
MW:196.593799352646
CID:785101
PubChem ID:136236731
Update Time:2025-04-19
Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-
- 2-amino-7-chloro-1H-pyrido[3,2-d]pyrimidin-4-one
- SCHEMBL4102596
- DTXSID20739244
- 2-Amino-7-chloropyrido[3,2-d]pyrimidin-4(1H)-one
- 917757-05-2
-
- Inchi: 1S/C7H5ClN4O/c8-3-1-4-5(10-2-3)6(13)12-7(9)11-4/h1-2H,(H3,9,11,12,13)
- InChI Key: SQTIBMOJAXTIQE-UHFFFAOYSA-N
- SMILES: ClC1=CN=C2C(NC(N)=NC2=C1)=O
Computed Properties
- Exact Mass: 196.0151885g/mol
- Monoisotopic Mass: 196.0151885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 80.4Ų
Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
917757-05-2 (Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-) Related Products
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